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Compound of Interest

Compound Name: 3,4-Dibromosulfolane

Cat. No.: B084020 Get Quote

As a cornerstone reagent in the synthesis of novel organosulfur compounds, 3,4-
Dibromosulfolane presents a unique combination of reactivity and potential hazards.[1][2] Its

utility in pharmaceutical and agrochemical development is significant, but its safe application

demands a comprehensive understanding of its chemical nature and a rigorous adherence to

established safety protocols.[1] This guide provides an in-depth, experience-driven framework

for handling 3,4-Dibromosulfolane, moving beyond mere procedural steps to explain the

causality behind each recommendation.

Compound Identification and Physicochemical
Profile
A foundational aspect of safe handling is a thorough understanding of the compound's physical

and chemical properties. This data informs storage, handling, and emergency response

decisions.
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Property Value Reference

Chemical Name 3,4-Dibromosulfolane [3]

Synonyms

3,4-

Dibromotetrahydrothiophene

1,1-dioxide

[4]

CAS Number 15091-30-2 [2][3]

Molecular Formula C₄H₆Br₂O₂S [3][4]

Molecular Weight 277.96 g/mol [4]

Appearance
White to almost white powder

or crystal
[3]

Melting Point 142.0 to 146.0 °C [2]

Boiling Point 402.3 °C at 760 mmHg [2]

Flash Point 197.1 °C [2]

Density ~2.24 g/cm³ [5]

Storage Temperature
Room Temperature, Sealed in

Dry, Keep in Dark Place
[2]

Hazard Assessment and Risk Mitigation
While some safety data sheets lack complete GHS classification, available information from

authoritative sources like PubChem and various suppliers indicates that 3,4-Dibromosulfolane
must be handled as a hazardous substance.[3][5] A conservative approach, assuming irritation

potential, is crucial for ensuring laboratory safety.

2.1. Identified Hazards

Based on aggregated data, the primary hazards are:

Skin Irritation (H315): Causes skin irritation upon contact.[4][6][7]

Serious Eye Irritation (H319): Causes serious, potentially damaging, eye irritation.[4][6][7]
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Respiratory Irritation (H335): May cause irritation to the respiratory tract if dust or fumes are

inhaled.[4][7]

Toxicity: Classified as a poison by intraperitoneal and intravenous routes.[3]

Decomposition Hazards: When heated to decomposition, it emits highly toxic fumes of

bromide and sulfur oxides (SOx).[3]

2.2. The Causality of Controls: A Self-Validating System

Every safety protocol is a direct response to an identified hazard. Understanding this link

creates a self-validating system of safety that encourages compliance and critical thinking.

Hazard: Inhalation of airborne powder and toxic decomposition fumes.[3][4]

Control: All manipulations must be performed within a certified chemical fume hood.[8]

This engineering control is the primary barrier, capturing particulates and vapors at the

source to prevent respiratory exposure.

Hazard: Skin and eye irritation from direct contact.[4][7]

Control: A stringent Personal Protective Equipment (PPE) regimen is mandatory. This is

not a checklist but a system to prevent chemical-to-body contact.

Hazard: Accidental ingestion and cross-contamination.[3]

Control: Strict adherence to good laboratory hygiene, including prohibiting eating or

drinking in the lab and washing hands thoroughly after handling, is essential.[5]

Hazard: Environmental release of a halogenated organic compound.

Control: Segregated and clearly labeled hazardous waste streams are non-negotiable.[9]

[10] Halogenated waste requires specific, high-cost disposal methods; mixing it with non-

halogenated waste is both environmentally irresponsible and economically inefficient.[11]

[12]

Standard Operating Procedures (SOPs)
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The following protocols integrate the principles of hazard mitigation into actionable, step-by-

step workflows.

3.1. General Handling and Experimentation Workflow

This protocol outlines the standard procedure for safely handling 3,4-Dibromosulfolane during

routine laboratory work.

Step-by-Step Methodology:

Pre-Handling Assessment: Review the Safety Data Sheet (SDS) and this guide. Ensure the

chemical fume hood is certified and functioning correctly.

Assemble PPE: Don appropriate PPE before entering the designated work area. This must

include:

Nitrile gloves (double-gloving is recommended).[8]

Chemical splash goggles conforming to EN166/ANSI Z87.1 standards.[5]

A fully buttoned, flame-resistant lab coat.

Prepare Workspace: Conduct all work within the fume hood. Keep the sash at the lowest

practical height. Ensure spill cleanup materials are readily accessible.

Aliquot Compound: Weigh and transfer the solid compound carefully to avoid generating

dust. Use spatulas and weighing paper appropriate for the scale of work.

Perform Reaction: Add the reagent to the reaction vessel within the fume hood. If heating is

required, ensure the apparatus is secure and monitor the reaction for any signs of

uncontrolled decomposition.

Post-Reaction Cleanup: Decontaminate all glassware and equipment with a suitable solvent

(e.g., acetone). Collect this rinsate as halogenated hazardous waste.[9]

Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the outer

surfaces.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
http://acrospharma.co.kr/pdffiles/msds/15091-30-2.pdf
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[5]
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Preparation

Execution (in Fume Hood)

Post-Procedure

1. Pre-Handling Review
(SDS, Fume Hood Check)

2. Don Full PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Workspace
(Sash Low, Spill Kit Ready)

4. Aliquot Compound
(Avoid Dust Generation)

5. Perform Reaction
(Monitor Closely)

6. Decontaminate & Segregate Waste
(Collect Halogenated Rinsate)

7. Doff PPE Correctly

8. Wash Hands Thoroughly
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Spill Occurs

1. Alert Others & Assess Scope

2. Don Emergency PPE
(Double Gloves, Goggles)

3. Cover with Inert Absorbent
(e.g., Vermiculite)

4. Sweep into Labeled Container
'Halogenated Solid Waste'

5. Decontaminate Spill Area

6. Dispose as Hazardous Waste

Response Complete

Click to download full resolution via product page

Diagram: Emergency Spill Response Workflow.

Waste Disposal
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The disposal of 3,4-Dibromosulfolane and associated materials is strictly regulated. As a

halogenated organic compound, it must never be disposed of down the drain or mixed with

non-halogenated waste. [10][13] Step-by-Step Disposal Protocol:

Segregation is Key: Designate a specific, clearly labeled waste container for "Halogenated

Organic Waste." [9][10]2. Collect All Waste: This includes:

Expired or unneeded 3,4-Dibromosulfolane.

Contaminated materials from spills (absorbents, gloves, etc.).

Rinsate from cleaning contaminated glassware.

Container Management: Use a chemically resistant container with a secure, vapor-tight lid.

Keep the container closed at all times except when adding waste. [10]4. Labeling: The waste

container must be accurately labeled with "Hazardous Waste," the full chemical name ("3,4-
Dibromosulfolane"), and the approximate concentration/volume. [11]5. Storage: Store the

waste container in a designated satellite accumulation area within the lab, away from

incompatible materials.

Pickup: Arrange for pickup by your institution's certified hazardous waste management

service.

By adhering to this comprehensive guide, researchers can confidently and safely utilize 3,4-
Dibromosulfolane, harnessing its synthetic potential while upholding the highest standards of

laboratory safety and environmental responsibility.

References
Cas 15091-30-2,3,4-DIBROMOSULFOLANE - LookChem.[Link]
SAFETY DATA SHEET - Acros Pharn
Thiophene, 3,4-dibromotetrahydro-, 1,1-dioxide | C4H6Br2O2S | CID 85797 - PubChem.
[Link]
Substance Inform
Safety D
Halogenated Solvents - Washington State University Environmental Health & Safety.[Link]
Guidance For Hazard Determination | Occupational Safety and Health Administr
Labeling Halogenated Hydrocarbon Solvent Containers - ASTM Intern

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://pdf.benchchem.com/32/Proper_Disposal_of_3_4_Dibromothiophene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://www.benchchem.com/product/b084020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group.
[Link]
3,4-Dibromosulfolane - LookChem.[Link]
The NIH Drain Discharge Guide - N
Disposal of Chemicals used in the Illicit Manufacture of Drugs - UNODC.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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